![molecular formula C8H6F3N3 B1457176 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine CAS No. 1005785-87-4](/img/structure/B1457176.png)
6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
Overview
Description
Synthesis Analysis
Imidazo[1,2-a]pyridines, such as 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine, are synthesized using various strategies including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The InChI code for 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine is 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-6(12)4-14(7)3-5/h1-4H,12H2 .Physical And Chemical Properties Analysis
6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Anticancer Agents via PI3Kα Inhibition
One of the prominent applications of imidazo[1,2-a]pyridine derivatives is their role as anticancer agents. These compounds have been shown to inhibit the phosphatidylinositol 3-kinase (PI3K) signaling pathway, which is often associated with tumorigenesis and poor prognosis. Specifically, they can induce cell cycle arrest and apoptosis in cancer cells, making them promising candidates for cancer therapy .
Breast Cancer Treatment
Imidazo[1,2-a]pyridine cores are increasingly important in pharmaceuticals due to their wide range of pharmacological activities. Derivatives of this compound have been synthesized and evaluated for their antiproliferative potential against breast cancer cells. Some derivatives have shown significant results, indicating their potential as effective treatments for breast cancer .
Optoelectronic Devices
The structural framework of imidazo[1,2-a]pyridine derivatives lends itself to applications in materials science, particularly in the development of optoelectronic devices. These compounds can be utilized in the creation of sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging, showcasing their versatility in technological applications .
Antibacterial and Antifungal Applications
Substituted imidazo[1,2-a]pyridines have a broad spectrum of biological activity, including antibacterial and antifungal properties. This makes them valuable in the development of new drugs to treat various bacterial and fungal infections .
Cardiovascular Disease Treatment
Research has proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of cardiovascular diseases. Their biological activity could be harnessed to develop medications that address heart-related conditions .
Alzheimer’s Disease Therapy
The potential of imidazo[1,2-a]pyridine derivatives extends to neurodegenerative diseases like Alzheimer’s. Studies suggest these compounds could be used in creating treatments that target the underlying mechanisms of Alzheimer’s disease .
Tuberculosis Drug Discovery
Imidazo[1,2-a]pyridine derivatives have been critically reviewed for their anti-TB properties. Their development based on structure-activity relationships and various scaffold hopping strategies has marked a renaissance era in TB drug discovery research .
Safety and Hazards
The safety information for 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine indicates that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-6(12)4-14(7)3-5/h1-4H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORRZCFMOOYJHJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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